(+/-)-3-[(4-Bromo-phenyl)-fluoro-methyl]-1-methyl-pyrrolidine

• Molecular Formula: C12H15BrFN
• Molecular Weight: 272.16 g/mol
• IUPAC Name: 3-[(4-bromophenyl)-fluoromethyl]-1-methylpyrrolidine
• InChI: InChI=1S/C12H15BrFN/c1-15-7-6-10(8-15)12(14)9-2-4-11(13)5-3-9/h2-5,10,12H,6-8H2,1H3
• InChI Key: IHYVCHGREKNHDD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1)C(C2=CC=C(C=C2)Br)F

Description

(+/-)-3-[(4-Bromo-phenyl)-fluoro-methyl]-1-methyl-pyrrolidine is a useful research compound. Its molecular formula is C12H15BrFN and its molecular weight is 272.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cool a solution of (4-bromo-phenyl)-(1-methyl-pyrrolidin-3-yl)-methanol in CH2Cl2 (6.5 mL) to 0° C. Add slowly a solution of DAST (0.1 mL, 0.78 mmol) in CH2Cl2. Stir the mixture at RT overnight. Cool the mixture to 0° C., then carefully quench with saturated NaHCO3 (exothermic and gas evolution). Extract the aqueous layer with CH2Cl2. Dry the combined organic phases with Na2SO4, filter, and concentrate. Purify the crude material by flash chromatography, collecting all the fractions as the product does not show by UV. Elute with 5-10% MeOH (2 N NH3)/CH2Cl2 to give 0.049 g (35%) of the title compound. LC-MS/ES m/z (79Br) 272.0 [M+H]+.